Cas no 123406-37-1 (erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI))

• Product Name: erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI)
• CAS No: 123406-37-1
• MF: C₅H₆O₅
• MW: 146.098142147064
• CID: 104148
• PubChem ID: 45084664
• Update Time: 2025-04-18

erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI) Chemical and Physical Properties

Names and Identifiers

• erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI)
• erythro-Pentaric acid, 3-deoxy-, 1,4-lactone (9CI)
• (2S,4R)-4-Hydroxy-5-oxotetrahydrofuran-2-carboxylic acid
• AKOS006386422
• 123406-37-1

• Inchi： 1S/C5H6O5/c6-2-1-3(4(7)8)10-5(2)9/h2-3,6H,1H2,(H,7,8)/t2-,3+/m1/s1
• InChI Key： BVZWHKDKWJZNOW-GBXIJSLDSA-N
• SMILES： O1C([C@@H](C[C@H]1C(=O)O)O)=O

Computed Properties

• Exact Mass: 146.02148
• Monoisotopic Mass: 146.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83